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Compound of Interest

Compound Name: 1,2-Dibromotetrachloroethane

Cat. No.: B050365

This technical support center provides researchers, scientists, and drug development
professionals with essential information for the safe and effective handling of solid 1,2-
Dibromotetrachloroethane (DBTCE).

Frequently Asked Questions (FAQS)

Q1: What is solid 1,2-Dibromotetrachloroethane and what are its primary uses?

Al: 1,2-Dibromotetrachloroethane (CAS No. 630-25-1), also known as sym-
Dibromotetrachloroethane, is a crystalline solid organohalide with the chemical formula
C2Br2Cla.[1] It serves as a laboratory chemical, primarily used as a brominating reagent, a fire-
proofing agent, and in the synthesis of other organic compounds.[2][3][4] It is also utilized in the
Ramberg-Béacklund rearrangement for the conversion of sulfones to alkenes.[2][3][5]

Q2: What are the main hazards associated with handling solid DBTCE?

A2: Solid DBTCE is considered hazardous. It is harmful if swallowed, causes skin and serious
eye irritation, and may cause respiratory irritation.[6] It is a lachrymatory agent, meaning its
vapors can induce tearing.[1] Appropriate personal protective equipment (PPE) should always
be worn when handling this compound.

Q3: How should solid DBTCE be stored?
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A3: DBTCE should be stored in a well-ventilated place with the container tightly closed.[6] It

should be kept in a dark place, sealed in a dry environment at room temperature.[3] It is

incompatible with strong oxidizing agents, strong bases, and reducing agents.[2][6]

Q4: What are the physical properties of solid DBTCE?

A4: DBTCE is a colorless to almost white crystalline solid or powder.[2][7] It is insoluble in

water.[2][3]

Data Presentation: Physical and Chemical

Properties

Property Value Source

CAS Number 630-25-1 [1][6]

Molecular Formula C2Br2Cla [1107]

Molar Mass 325.63 g:mol—* [1]
Crystalline solid, almost white

Appearance [1107]
powder

_ . 215-220 °C (with

Melting Point B [517][8]
decomposition)

Density 2.713 g/mL at 25 °C [5]18]

Solubility Insoluble in water [2][3]
Stable under recommended

Stability storage conditions. [11[2]

Decomposes when heated.

Incompatibilities

Strong oxidizing agents, strong

bases, reducing agents

[2][6]

Troubleshooting Guide
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Issue Possible Cause

Recommended Action

Solid DBTCE appears

discolored (yellowish or

Decomposition due to
improper storage (exposure to

brownish). heat, light, or contaminants).

Do not use if significant
discoloration is observed.
Dispose of the material
according to approved waste
disposal protocols. Ensure
future storage is in a cool,

dark, and dry place.

1. Impure or decomposed

S o DBTCE.2. Incorrect reaction
Low yield in a bromination N
i conditions (temperature,
reaction.
solvent).3. Presence of

incompatible substances.

1. Use fresh, properly stored
DBTCE.2. Optimize reaction
parameters. DBTCE is a mild
brominating reagent; some
reactions may require longer
times or slight heating.3.
Ensure all glassware is clean
and dry, and that no
incompatible materials are

present.

o ] ] Inadequate personal protective
Irritation to skin or eyes during ) )
) equipment (PPE) or accidental
handling.
exposure.

Immediately flush the affected
area with plenty of water for at
least 15 minutes.[6] For eyes,
continue rinsing and seek
medical attention.[6] For skin,
wash with soap and water.[6]
Always wear appropriate PPE,
including gloves, safety

glasses, and a lab coat.

o o ) ) DBTCE is insoluble in water
Difficulty in dissolving solid o o
) ] and has limited solubility in
DBTCE in the reaction solvent. ]
some organic solvents.

Consult literature for
appropriate solvents for your
specific reaction.
Dichloromethane is a
commonly used solvent for
reactions involving DBTCE.[9]
[10]
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Thermal decomposition of Maintain a controlled reaction
DBTCE at elevated temperature. If heating is
Unexpected side products in temperatures, leading to the necessary, do so cautiously
the reaction mixture. formation of and monitor for signs of
tetrachloroethylene and decomposition (e.g., color
bromine.[1] change).

Experimental Protocols
Protocol 1: General Handling and Dispensing of Solid
1,2-Dibromotetrachloroethane

e Preparation: Work in a well-ventilated fume hood. Ensure an eyewash station and safety
shower are accessible.[6]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety
goggles, and a lab coat. For operations that may generate dust, a NIOSH-approved
respirator is recommended.[5][6]

Dispensing: Carefully open the container. Use a clean, dry spatula to weigh the desired
amount of solid DBTCE onto a weigh boat or directly into the reaction vessel. Avoid creating
dust.

Cleaning: After dispensing, tightly close the container and return it to the designated storage
area. Clean any spills immediately by sweeping up the solid and placing it in a suitable
container for disposal.[6] Wash the work area thoroughly.

Waste Disposal: Dispose of unused DBTCE and contaminated materials as hazardous
waste in accordance with local, state, and federal regulations.[6]

Protocol 2: A Representative Bromination Reaction
using DBTCE (Modified Appel Reaction)

This protocol describes the conversion of an alcohol to an alkyl bromide.
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e Reaction Setup: In a fume hood, add triphenylphosphine (PPhs) to a round-bottom flask
containing a magnetic stir bar and freshly distilled dichloromethane.

o Reagent Addition: While stirring, slowly add a solution of 1,2-Dibromotetrachloroethane in
dichloromethane to the PPhs solution. The mixture may become a white colloidal
suspension.

e Substrate Addition: To this mixture, add a solution of the alcohol in dichloromethane
dropwise.

o Reaction Monitoring: Allow the reaction to stir at room temperature. The reaction is often
rapid (can be complete in as little as 5 minutes).[9][10] Monitor the reaction progress by thin-
layer chromatography (TLC).

o Workup: Once the reaction is complete, quench the reaction mixture as appropriate for the
specific substrate. An aqueous workup followed by extraction with an organic solvent is
common.

 Purification: Dry the combined organic layers over an anhydrous drying agent (e.g., Na2SOa
or MgSOea), filter, and concentrate the solvent under reduced pressure. The crude product
can then be purified by column chromatography or distillation.

Visualizations

Click to download full resolution via product page

Caption: Workflow for a bromination reaction using 1,2-Dibromotetrachloroethane.
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Caption: Troubleshooting logic for low yield in reactions with DBTCE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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